Cas no 124340-47-2 (1H-Benzimidazole-7-carboxamide,N-[2-(dimethylamino)ethyl]-2-phenyl-)

• Product Name: 1H-Benzimidazole-7-carboxamide,N-[2-(dimethylamino)ethyl]-2-phenyl-
• CAS No: 124340-47-2
• MF: C₁₈H₂₀N₄O
• MW: 308.377603530884
• CID: 170058
• PubChem ID: 154233
• Update Time: 2025-04-19

1H-Benzimidazole-7-carboxamide,N-[2-(dimethylamino)ethyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-7-carboxamide,N-[2-(dimethylamino)ethyl]-2-phenyl-
• N-[2-(dimethylamino)ethyl]-2-phenyl-1H-benzimidazole-4-carboxamide
• 1H-benzimidazole-4-carboxamide, N-[2-(dimethylamino)ethyl]-2-phenyl-
• 1H-Benzimidazole-4-carboxamide, N-(2-(dimethylamino)ethyl)-2-phenyl-
• N-(2-(Dimethylamino)ethyl)-2-phenylbenzimidazole-4-carboxamide
• DD66090000
• Benzimidazole-4-carboxamide, N-(2-(dimethylamino)ethyl)-2-phenyl-
• NIOSH/DD6609000
• NCI60_005359
• CCRIS 4471
• N-(2-(Dimethylamino)ethyl)-2-phenyl-1H-benzimidazole-4-carboxamide
• DTXSID00154279
• CHEMBL165595
• 124340-47-2

• Inchi： 1S/C18H20N4O/c1-22(2)12-11-19-18(23)14-9-6-10-15-16(14)21-17(20-15)13-7-4-3-5-8-13/h3-10H,11-12H2,1-2H3,(H,19,23)(H,20,21)
• InChI Key： CFYHLGZIEDABBW-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2=C1N=C(C1C=CC=CC=1)N2)NCCN(C)C

Computed Properties

• Exact Mass: 308.1639
• Monoisotopic Mass: 308.163711
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: 2.5

Experimental Properties

• Density: 1.197
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.637
• PSA: 61.02